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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560

An In-depth Technical Guide to 2-Methoxy-5-methylphenol: Chemical Properties and
Structure

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical properties and structure of 2-Methoxy-5-methylphenol is crucial. This
technical guide provides a comprehensive overview of this compound, including its key
physical and chemical characteristics, detailed experimental protocols for their determination,
and a visualization of its chemical structure and a representative experimental workflow.

Core Chemical and Physical Properties

2-Methoxy-5-methylphenol, also known as isocreosol or 5-methylguaiacol, is an organic
compound with a range of applications, including as an intermediate in the synthesis of
pharmaceuticals.[1][2][3] Its utility is derived from its specific chemical and physical properties,
which are summarized below.

Data Presentation: Quantitative Chemical Properties

The following table summarizes the key quantitative data for 2-Methoxy-5-methylphenol.
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Property Value Source(s)

Molecular Formula CsH1002 [L1[41511611 71

Molecular Weight 138.16 g/mol [4115][6]

Melting Point 32-39 °C [1][8]

Boiling Point 115-117 °C at 20 mmHg [1]8]

Density 1.0742 g/cm? at 38.6 °C [2]

Refractive Index 1.5340 [1]

Flash Point 98.89 °C (210.00 °F) [9]
Slightly soluble in water.

Solubility Slightly soluble in chloroform [2][3][10]
and methanol.
Yellow to light brown or white

Appearance ] ] [1][8]
crystalline solid.

Structural Information

Identifier Value Source(s)

IUPAC Name 2-methoxy-5-methylphenol [4]161111]
5-Methylguaiacol, Isocreosol,

Synonyms 2-Hydroxy-4-methylanisole, 6- [1114]
Methoxy-m-cresol

CAS Number 1195-09-1 [1][4][5]1[6]

SMILES CC1=CC(=C(C=C1)0C)O [4][11]
InChl=1S/C8H1002/c1-6-3-4-

InChl [4][6]
8(10-2)7(9)5-6/h3-5,9H,1-2H3
IFNDEOYXGHGERA-

InChlKey [41[61[11]
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Mandatory Visualizations
Chemical Structure of 2-Methoxy-5-methylphenol

Chemical Structure of 2-Methoxy-5-methylphenol

Click to download full resolution via product page
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Caption: Chemical structure of 2-Methoxy-5-methylphenol.

Experimental Workflow: Determination of Physical
Properties

General Experimental Workflow for Physical Property Determination

Start: Obtain Sample of 2-Methoxy-5-methylphenol

Melting Point Determination Boiling Point Determination Solubility Determination

\ ! /

Data Analysis and Comparison to Literature Values

End: Characterization Complete

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a chemical
compound.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the physical
properties of 2-Methoxy-5-methylphenol.

Determination of Melting Point

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The melting point of an organic solid is a critical indicator of its purity. Pure compounds typically

exhibit a sharp melting point range.

Methodology:

Sample Preparation: A small amount of finely powdered 2-Methoxy-5-methylphenol is
packed into a capillary tube to a height of 2-3 mm.[12]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, and the sample is
heated slowly.[13]

Observation: The temperature at which the solid first begins to melt and the temperature at
which the entire sample becomes a liquid are recorded.[13] This provides the melting point
range.

Heating Rate: A rapid initial heating can be used to determine an approximate melting point,
followed by a slower, more precise measurement with a heating rate of about 2°C per minute
near the expected melting point.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[14]

Methodology:

Sample Preparation: A small amount of liquid 2-Methoxy-5-methylphenol is placed in a
small test tube or fusion tube.[15]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid.[14]
Heating: The assembly is heated gently in a heating bath or block.[14][16]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heat is then removed, and the temperature at which the liquid just begins
to enter the capillary tube is recorded as the boiling point.[17]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Solubility

Understanding the solubility of a compound is essential for its purification, formulation, and in
designing reaction conditions.

Methodology:

e Sample Preparation: A small, measured amount of 2-Methoxy-5-methylphenol (e.g., 10 mg
of solid or 2-3 drops of liquid) is placed in a test tube.[18]

» Solvent Addition: A small volume (e.g., 0.5 mL) of the solvent (e.g., water, ethanol, diethyl
ether) is added to the test tube.[19]

o Observation: The mixture is agitated vigorously. The compound is considered soluble if a
homogeneous solution is formed.[18] If the compound does not dissolve, the process can be
repeated with gentle heating.

o Systematic Testing: A systematic approach is often used, starting with water, followed by less
polar organic solvents, and then aqueous acidic and basic solutions to determine the
presence of acidic or basic functional groups.[20][21] For 2-Methoxy-5-methylphenol, it is
expected to be slightly soluble in water and more soluble in less polar organic solvents.[2][3]
[10] Due to its phenolic hydroxyl group, it is expected to be soluble in aqueous sodium
hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]
e 2. 2-METHOXY-5-METHYLPHENOL CAS#: 1195-09-1 [m.chemicalbook.com]
e 3. 2-METHOXY-5-METHYLPHENOL | 1195-09-1 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3127939_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127939.htm
https://www.guidechem.com/encyclopedia/2-methoxy-5-methylphenol-dic8209.html
https://www.benchchem.com/product/b1664560?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27589
https://m.chemicalbook.com/ProductChemicalPropertiesCB3127939_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3127939.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 2-Methoxy-5-methylphenol | C8BH1002 | CID 14519 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scht.com [scbt.com]

6. 2-Methoxy-5-methylphenol [webbook.nist.gov]

7. echemi.com [echemi.com]

8. fishersci.com [fishersci.com]

9. 5-methyl guaiacol, 1195-09-1 [thegoodscentscompany.com]

10. Page loading... [guidechem.com]

11. 2-Methoxy-5-methylphenol 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
12. byjus.com [byjus.com]

13. Video: Melting Point Determination of Solid Organic Compounds [jove.com]

14. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
15. cdn.juniata.edu [cdn.juniata.edu]

16. byjus.com [byjus.com]

17. vijaynazare.weebly.com [vijaynazare.weebly.com]

18. youtube.com [youtube.com]

19. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

20. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

21. scribd.com [scribd.com]

To cite this document: BenchChem. [2-Methoxy-5-methylphenol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664560#2-methoxy-5-methylphenol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methylphenol
https://www.scbt.com/p/2-methoxy-5-methylphenol-1195-09-1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1195091&Mask=200
https://www.echemi.com/products/pid_Seven73-2-methoxy-5-methylphenol.html
https://www.fishersci.com/store/msds?partNumber=AAL0904409&productDescription=2-METHOXY-5-METHLPHENOL+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1475761.html
https://www.guidechem.com/encyclopedia/2-methoxy-5-methylphenol-dic8209.html
https://www.fishersci.ca/shop/products/2-methoxy-5-methylphenol-tci-america-2/p-7130642
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b1664560#2-methoxy-5-methylphenol-chemical-properties-and-structure
https://www.benchchem.com/product/b1664560#2-methoxy-5-methylphenol-chemical-properties-and-structure
https://www.benchchem.com/product/b1664560#2-methoxy-5-methylphenol-chemical-properties-and-structure
https://www.benchchem.com/product/b1664560#2-methoxy-5-methylphenol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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